Cas no 77-54-3 ((+)-cedryl acetate)

(+)-cedryl acetate Properties

Names and Identifiers

• (+)-cedryl acetate
• Cedryl Acetate Crystal
• Cedryl Acetate Liquid
• Cedryl acetate
• cedran-8-yl acetate
• CEDARWOOD ACETATE
• Cedranyl acetate
• CEDRYL ACETATE P50
• Cedrylacetat
• cedrylactate
• Credrol acetate
• (3R,3aS,6R,7R,8aS)-Octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-6-ol-6-acetate
• 8betaH-Cedran-8-ol acetate
• +Expand

• MDL： MFCD00077764
• InChIKey： HQKQRXZEXPXXIG-DTWJZALFSA-N
• Inchi： 1S/C17H28O2/c1-11-6-9-17-10-13(11)15(3,4)14(17)7-8-16(17,5)19-12(2)18/h11,13-14H,6-10H2,1-5H3/t11-,13-,14+,16-,17+/m1/s1
• SMILES： CC(O[C@@]1(CC[C@]2(C(C)([C@@H]3C[C@]12CC[C@H]3C)C)[H])C)=O

Computed Properties

• Exact Mass: 264.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 264.20893
• Heavy Atom Count: 19
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.916
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.18060
• PSA: 26.30000
• Refractive Index: n20/D 1.499(lit.)
• Boiling Point: >200 °C(lit.)
• Melting Point: 44-46 °C
• Flash Point: 200 °F
• Color/Form: Colorless to brown concentrated liquid
• Optical Activity: [α]20/D +26±1°, c = 1% in ethanol
• Density: 0.999 g/mL at 25 °C(lit.)

(+)-cedryl acetate Security Information

• Symbol: GHS07
• RTECS：FJ1680000
• WGK Germany：2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315
• Warning Statement： P280
• Storage Condition：2-8°C
• Risk Phrases： 38
• Signal Word：Warning
• FLUKA BRAND F CODES：9

(+)-cedryl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%